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Introduction

Reticulocytes are immature red blood cells that contain residual ribonucleic acid (RNA), which
is absent in mature erythrocytes.[1] The enumeration of reticulocytes is a critical diagnostic tool
for evaluating erythropoietic activity in various clinical and research settings. Flow cytometry, in
conjunction with the fluorescent dye thiazole orange, offers a rapid, precise, and objective
method for quantifying reticulocytes.[2][3][4] Thiazole orange is a nucleic acid-specific dye that
permeates cell membranes and exhibits a significant increase in fluorescence upon binding to
RNA.[5][6] This property allows for the clear distinction between RNA-containing reticulocytes
and mature red blood cells, which show minimal fluorescence.[5] This application note provides
a detailed protocol for the staining of whole blood with thiazole orange for the subsequent
analysis of reticulocytes by flow cytometry.

Principle of the Method

The methodology is based on the ability of thiazole orange to selectively bind to the residual
RNA present in reticulocytes.[2][6][7] When excited by a 488 nm laser, the thiazole orange-RNA
complex emits a fluorescent signal that is proportional to the amount of RNA within the cell.[5]
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This fluorescence intensity is measured by a flow cytometer, allowing for the differentiation and
guantification of the reticulocyte population from the non-fluorescent mature red blood cell
population.[5] This automated method provides higher precision and reproducibility compared
to traditional manual counting methods that utilize supravital stains like new methylene blue.[7]

[8]

Data Presentation

The following table summarizes the key quantitative parameters for the thiazole orange
staining protocol.
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Parameter

Value

Notes

Sample Type

Whole blood anticoagulated
with EDTA

Dipotassium EDTA is suitable.
[2]

Sample Volume

5uL

[110]

Thiazole Orange Working
Solution

1:10000 dilution of 1 mg/mL
stock

Stock solution prepared in
methanol.[9] Diluted in PBS
with 0.002 M EDTA and 0.02%

sodium azide.[9]

Staining Volume

1mL

[110]

Incubation Time

30 minutes to 1 hour

Consistent results are obtained
with incubation times ranging
from 2 to 7 hours.[2][4] A 30-
minute incubation is also

commonly used.[8][10]

Incubation Temperature

Room Temperature (20-25°C)

Changes in temperature up to
30°C have no measurable
effect.[2][4]

Light Conditions

Protect from light

The reagent and stained
samples are light-sensitive.[1]
[10]

Sample Stability (Pre-staining)

Up to 48 hours at room
temperature (20-25°C)

For optimal results, blood
should be stained within 48
hours of venipuncture.[1]
Anticoagulated blood is stable

for 30 hours after collection.[2]

Sample Stability (Post-

staining)

Up to 5.5 hours at 20°C,
protected from light

[11]

Flow Cytometer Excitation

488 nm (blue laser)

[5][6]

Flow Cytometer Emission

~527 nm (Green fluorescence

channel, e.g., FL1)

[°]
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Number of Events to Acquire 25,000 - 50,000 events [8][10]

Experimental Protocol
Materials

e Whole blood collected in EDTA tubes

Thiazole Orange (1 mg/mL stock solution in methanol)

Phosphate-Buffered Saline (PBS)

EDTA (Ethylenediaminetetraacetic acid)

Sodium Azide

12 x 75 mm polystyrene tubes

Flow cytometer equipped with a 488 nm laser

Reagent Preparation

Thiazole Orange Stock Solution (1 mg/mL):

e Dissolve 1 mg of Thiazole Orange powder in 1 mL of methanol.[9]

o Store in the dark at room temperature. This solution is stable for several months.[9]
Thiazole Orange Working Solution:

e Prepare a 1:10000 dilution of the 1 mg/mL Thiazole Orange stock solution in PBS containing
0.002 M EDTA and 0.02% sodium azide.[9]

» This working solution is stable for at least one week when stored in the dark at room
temperature.[9]

Staining Procedure
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For each blood sample, label two 12 x 75 mm polystyrene tubes: one as "Test" and one as
"Control" (for setting up the flow cytometer).

e Add 1 mL of the Thiazole Orange working solution to the "Test" tube.
e Add 1 mL of PBS (without thiazole orange) to the "Control" tube.[10]
e Add 5 pL of the well-mixed whole blood sample to each tube.[9][10]
» Vortex the tubes gently to mix.

 Incubate the tubes for 30 minutes to 1 hour at room temperature (20-25°C), protected from
light.[8][10]

Flow Cytometry Analysis
e Instrument Setup:

o Use the "Control" tube (blood with PBS only) to set the forward scatter (FSC) and side
scatter (SSC) parameters to visualize the red blood cell population and to set the
fluorescence baseline.

o Gating Strategy:

o Create a primary gate (R1) around the red blood cell population on an FSC vs. SSC dot
plot to exclude debris and other cell types.

o Create a histogram for the green fluorescence channel (e.g., FL1) for the events within the
R1 gate.

o Use the "Control" sample to set a marker (M1) to define the background fluorescence of
the mature erythrocyte population.

o All events falling to the right of this marker (M2) in the "Test" sample are considered
reticulocytes.[8]

o Data Acquisition:
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o Acquire the "Test" sample.
o Collect 25,000 to 50,000 events within the red blood cell gate.[8][10]
o Data Analysis:

o The percentage of reticulocytes is determined by the percentage of cells falling within the
M2 region of the fluorescence histogram.

Potential Interferences and Considerations

Several factors can potentially interfere with the accuracy of reticulocyte counting by thiazole
orange staining, leading to falsely elevated results. These include:

o Platelets and Giant Platelets: Platelets, especially reticulated platelets containing RNA, can
bind thiazole orange and be mistakenly counted as reticulocytes.[2][10][12] Gating strategies
or the use of platelet-specific markers (like CD61) can help mitigate this interference.[12]

¢ Nucleated Red Blood Cells (NRBCs): NRBCs contain DNA and will stain brightly with
thiazole orange.[2]

o Howell-Jolly Bodies: These are nuclear remnants that will also be stained.[2]

» High Leukocyte Count: Leukocytes contain nucleic acids and can interfere with the analysis.

[2]

Autofluorescence: Red blood cell autofluorescence can also be a source of error.[2]

Careful gating and, if necessary, the use of additional markers can help to exclude these
interfering populations and improve the accuracy of the results.

Signaling Pathways and Experimental Workflows
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Sample and Reagent Preparation

Collect Whole Blood Prepare Thiazole Orange
(EDTA) Working Solution

Staining Protocol

Add 5 pL Blood to
1 mL Staining Solution

Incubate 30-60 min
at Room Temperature
(in the dark)

Flow Cytome ry Acquisition
Instrument Setup
with Unstained Control
Acquire Stained Sample
(25,000-50,000 events)
Data Analysis

Gate on Red Blood Cell
Population (FSC vs SSC)

:

Gate on Fluorescent
Reticulocyte Population

Quantify Reticulocyte
Percentage

Click to download full resolution via product page

Caption: Experimental workflow for reticulocyte analysis using thiazole orange staining and flow
cytometry.
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Caption: Logical flow of the gating strategy for identifying reticulocytes in flow cytometry data.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15394522/docs?utm_src=pdf-body-img#application-notes-thiazole-orange-staining-for-reticulocyte-analysis-by-flow-cytometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15394522?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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